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Compound of Interest

Compound Name:
1-(5-Bromopyridin-3-yl)-N-

methylmethanamine

Cat. No.: B1280138 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 1-(5-
Bromopyridin-3-yl)-N-methylmethanamine (CAS No. 73335-64-5). Adherence to these

guidelines is crucial to ensure personnel safety and maintain the integrity of the compound.

Compound Information
Property Value

CAS Number 73335-64-5

Molecular Formula C₇H₉BrN₂

Molecular Weight 201.06 g/mol

Boiling Point 125°C[1]

Flash Point 106.2°C[1]

Refractive Index 1.556[1]

Hazard Identification and Safety Precautions
GHS Hazard Statements:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1280138?utm_src=pdf-interest
https://www.benchchem.com/product/b1280138?utm_src=pdf-body
https://www.benchchem.com/product/b1280138?utm_src=pdf-body
https://www.echemi.com/produce/pr220729384563-1-5-bromopyridin-3-yl-n-methylmethanamine.html
https://www.echemi.com/produce/pr220729384563-1-5-bromopyridin-3-yl-n-methylmethanamine.html
https://www.echemi.com/produce/pr220729384563-1-5-bromopyridin-3-yl-n-methylmethanamine.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P330: Rinse mouth.

P332+P313: If skin irritation occurs: Get medical advice/attention.

P337+P313: If eye irritation persists: Get medical advice/attention.

P362: Take off contaminated clothing and wash before reuse.

P403+P233: Store in a well-ventilated place. Keep container tightly closed.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


P405: Store locked up.

P501: Dispose of contents/container to an approved waste disposal plant.

Experimental Protocols
Personal Protective Equipment (PPE)
A mandatory PPE protocol must be followed when handling 1-(5-Bromopyridin-3-yl)-N-
methylmethanamine.

Required Personal Protective Equipment

Flame-retardant Lab Coat Nitrile Gloves (double-gloved recommended) Chemical Splash Goggles (ANSI approved) Face Shield (when handling larger quantities)

Click to download full resolution via product page

Caption: Required Personal Protective Equipment.

Handling Protocol
Engineering Controls: All handling of 1-(5-Bromopyridin-3-yl)-N-methylmethanamine
should be conducted in a certified chemical fume hood. Ensure proper ventilation to

minimize inhalation exposure.

Dispensing:

Before dispensing, ensure all necessary PPE is donned correctly.

Use only compatible spatulas and glassware.

Weigh the required amount in a tared, sealed container within the fume hood.

Close the primary container immediately after dispensing to prevent exposure to air and

moisture.
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Solution Preparation:

Add the compound to the solvent slowly and in a controlled manner.

If dissolution is slow, use a magnetic stirrer. Avoid heating unless the stability of the

compound in the specific solvent at elevated temperatures is known.

Post-Handling:

Thoroughly clean all equipment that has come into contact with the compound.

Wipe down the work area within the fume hood.

Remove and dispose of gloves properly.

Wash hands thoroughly with soap and water.

Storage Protocol
Container: Store in a tightly sealed, airtight container, preferably the original manufacturer's

packaging.

Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent

degradation.

Location: Keep in a cool, dry, and dark place. A designated, locked cabinet for toxic

chemicals is recommended.

Ventilation: The storage area should be well-ventilated.

Incompatibilities: Store away from strong oxidizing agents and strong acids.

Storage of 1-(5-Bromopyridin-3-yl)-N-methylmethanamine

Tightly Sealed Container Inert Atmosphere (Argon/Nitrogen) Cool, Dry, Dark, and Ventilated Area Segregated from Strong Oxidizing Agents and Acids
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Caption: Key Storage Requirements.

Emergency Procedures
Spill Response

Evacuation: Immediately evacuate the area and alert nearby personnel.

Ventilation: Ensure the area is well-ventilated. If the spill is outside a fume hood, increase

ventilation to the room if safe to do so.

Containment: For small spills, contain the material with an inert absorbent (e.g., sand,

vermiculite).

Cleanup:

Wearing appropriate PPE (including respiratory protection if necessary), carefully scoop

the absorbed material into a labeled, sealable waste container.

Clean the spill area with a suitable solvent, followed by soap and water.

Collect all cleaning materials in a sealed bag for hazardous waste disposal.

Reporting: Report the spill to the appropriate environmental health and safety (EHS)

department.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately wash skin with plenty of soap and water for at least 15 minutes

while removing contaminated clothing and shoes. Seek medical attention if irritation persists.

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.
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Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

Spill Occurs

Evacuate and Alert

Don Appropriate PPE

Contain Spill with Inert Material

Clean and Decontaminate Area

Dispose of as Hazardous Waste

Report to EHS

Click to download full resolution via product page

Caption: Spill Response Workflow.

Disposal
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All waste containing 1-(5-Bromopyridin-3-yl)-N-methylmethanamine must be disposed of as

hazardous waste. Follow all local, state, and federal regulations for hazardous waste disposal.

Do not dispose of down the drain.

Disclaimer: This document is intended as a guide and does not replace a formal risk

assessment. All users should be trained in the proper handling of hazardous chemicals. Always

refer to the most current Safety Data Sheet (SDS) for this compound before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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